Cas no 392241-69-9 (N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide)

• Product Name: N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide
• CAS No: 392241-69-9
• MF: C₁₇H₁₄ClN₃O₃S
• MW: 375.829361438751
• CID: 6032651
• PubChem ID: 4195743
• Update Time: 2025-06-26

N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide
• Benzamide, N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]-3,5-dimethoxy-
• N-(5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide
• F0326-0313
• AB00667334-01
• Oprea1_371598
• 392241-69-9
• HMS1415A08
• IDI1_008931
• AKOS024575499
• IFLab1_001064
• N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]-3,5-dimethoxybenzamide

• Inchi： 1S/C17H14ClN3O3S/c1-23-11-7-10(8-12(9-11)24-2)15(22)19-17-21-20-16(25-17)13-5-3-4-6-14(13)18/h3-9H,1-2H3,(H,19,21,22)
• InChI Key： HSLLFGRKZFLJKE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)S1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 375.0444402g/mol
• Monoisotopic Mass: 375.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• pka: 7.54±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide

N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide: A Novel Compound with Promising Therapeutic Potential

N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide is a unique chemical entity with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 392241-69-9, represents a novel class of molecules with potential applications in multiple therapeutic areas. The synthesis and biological evaluation of this compound have been the focus of recent studies, highlighting its potential as a lead candidate for drug development.

The molecular framework of N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide is built around a 1,3,4-thiadiazole ring, which is a heterocyclic compound known for its diverse biological activities. The 2-chlorophenyl group attached to the thiadiazole ring contributes to the compound's hydrophobic properties, while the 3,5-dimethoxybenzamide moiety introduces additional functional groups that may influence its pharmacological profile. The combination of these structural elements creates a unique chemical scaffold that is being explored for its potential therapeutic applications.

Recent advances in medicinal chemistry have demonstrated that 1,3,4-thiadiazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The incorporation of a 2-chlorophenyl substituent into the thiadiazole ring has been shown to enhance the compound's ability to interact with specific biological targets, such as protein kinases and inflammatory mediators. This structural modification may also improve the compound's metabolic stability and bioavailability, making it a promising candidate for further development.

One of the most significant areas of research involving N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide is its potential role in the treatment of inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of this compound and found that it significantly reduced the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. These findings suggest that the compound may have therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, research into the 3,5-dimethoxybenzamide moiety has revealed its potential as a modulator of kinase pathways. A 2024 study published in Pharmacological Research demonstrated that this functional group can inhibit the activity of certain protein kinases, which are implicated in the progression of various cancers. The ability of N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide to target these kinases may make it a valuable tool in the development of targeted cancer therapies.

The synthesis of N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide involves a multi-step process that combines organic chemistry techniques with advanced analytical methods. The first step typically involves the formation of the 1,3,4-thiadiazole ring through a reaction between a substituted thiourea and a suitable aromatic compound. This reaction is often catalyzed by a strong acid, such as sulfuric acid, to ensure the formation of the desired ring structure.

Following the formation of the thiadiazole ring, the 2-chlorophenyl group is introduced through a substitution reaction, which may involve the use of a chlorinating agent such as thionyl chloride. The 3,5-dimethoxybenzamide moiety is then attached to the thiadiazole ring through an amide bond formation, typically achieved using a coupling agent like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The final product is purified using techniques such as column chromatography and high-performance liquid chromatography (HPLC) to ensure its purity and structural integrity.

Recent studies have also explored the pharmacokinetic properties of N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide. A 2023 study published in Drug Metabolism and Disposition investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profile in vivo. The results indicated that the compound is well-absorbed in the gastrointestinal tract and exhibits moderate plasma protein binding, which may affect its distribution in the body. The compound was also found to undergo metabolism primarily through oxidative pathways, with the formation of metabolites such as hydroxylated derivatives and conjugated forms.

The potential therapeutic applications of N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide are not limited to inflammatory and oncological diseases. Research is also underway to evaluate its efficacy in the treatment of infectious diseases. A 2024 study published in Antimicrobial Agents and Chemotherapy demonstrated that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains. This suggests that the compound may have potential as an antimicrobial agent, particularly in the context of multidrug-resistant infections.

Despite the promising findings, further research is needed to fully understand the biological mechanisms of N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide and to optimize its therapeutic potential. Ongoing studies are focused on elucidating the compound's molecular targets, determining its safety profile, and evaluating its efficacy in preclinical models. These efforts are critical for translating the compound from the laboratory to the clinic, where it could potentially benefit patients suffering from a range of conditions.

In conclusion, N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide represents a promising new class of molecules with diverse therapeutic potential. Its unique molecular structure and biological activities make it a valuable candidate for further research and development. As the field of medicinal chemistry continues to advance, compounds like this one may play a significant role in the discovery of new drugs that address unmet medical needs.

For more information on the synthesis, biological evaluation, and potential applications of N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl-3,5-dimethoxybenzamide, readers are encouraged to consult recent scientific literature and ongoing research in the field of pharmaceutical chemistry.